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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,12-Dodecanediol, a long-chain aliphatic diol, is a versatile chemical compound with

significant applications across various industries, including cosmetics, polymers, and

pharmaceuticals. Its unique molecular structure, featuring a twelve-carbon backbone with

hydroxyl groups at both ends, imparts a desirable combination of hydrophobicity and reactivity.

This technical guide provides a comprehensive overview of the CAS number, physicochemical

properties, synthesis protocols, and key applications of 1,12-Dodecanediol, with a particular

focus on its relevance to research and drug development.

Core Properties of 1,12-Dodecanediol
The fundamental properties of 1,12-Dodecanediol are summarized below, providing essential

data for its handling, application, and analysis.

CAS Number: 5675-51-4[1][2][3][4]

Synonyms: Dodecamethylene glycol[1][2]
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Property Value Reference

Molecular Formula C₁₂H₂₆O₂ [1][2][4]

Molecular Weight 202.33 g/mol [1][2][3]

Appearance White powder or crystals [1][5]

Melting Point 79-84 °C [1]

Boiling Point
188-190 °C at 12 mmHg; 324

°C at 1013 hPa
[1][6]

Density 1.032 g/cm³ [1]

Solubility

Soluble in alcohol and warm

ether. Insoluble in water and

petroleum ether.

[7][8][9]

Flash Point 176 °C (348.8 °F) - closed cup [10]

Autoignition Temperature 300 °C [11]

Synthesis of 1,12-Dodecanediol
1,12-Dodecanediol can be synthesized through various chemical routes. Two common

laboratory-scale methods are the reduction of dodecanedioic acid and the Baeyer-Villiger

oxidation of cyclododecanone followed by reduction of the resulting lactone.

Experimental Protocol: Synthesis via Reduction of
Dodecanedioic Acid
This protocol details the reduction of dodecanedioic acid to 1,12-dodecanediol using a

hydrogenation catalyst.

Materials:

Dodecanedioic acid (DDDA)

Methanol
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Ruthenium on carbon (e.g., 2% Ru/C) catalyst

High-pressure autoclave reactor equipped with a stirrer and temperature control

Filtration apparatus

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Esterification (optional but recommended): In a round-bottom flask, suspend dodecanedioic

acid in methanol. Add a catalytic amount of a strong acid (e.g., sulfuric acid). Reflux the

mixture for 4-6 hours to form dimethyl dodecanedioate. This step converts the diacid to its

methyl ester, which can be more readily reduced.

Hydrogenation:

Charge the high-pressure autoclave with dimethyl dodecanedioate (or dodecanedioic acid)

and the ruthenium on carbon catalyst (typically 1-5% by weight of the substrate).

Add a suitable solvent, such as methanol.

Seal the reactor and purge it several times with nitrogen, followed by hydrogen.

Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 atm).

Heat the reactor to the target temperature (e.g., 150-200 °C) with continuous stirring.

Maintain these conditions for 8-12 hours, monitoring the hydrogen uptake to determine the

reaction's progress.

Work-up and Purification:

After the reaction is complete, cool the reactor to room temperature and carefully vent the

hydrogen.
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Filter the reaction mixture to remove the catalyst.

Remove the solvent from the filtrate using a rotary evaporator.

The crude 1,12-dodecanediol can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture, to yield a white crystalline solid.

Characterization:

Confirm the identity and purity of the synthesized 1,12-dodecanediol using standard

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and melting point determination.

Applications in Research and Drug Development
The unique properties of 1,12-dodecanediol make it a valuable building block and excipient in

various research and pharmaceutical applications.

Polymer Synthesis: 1,12-Dodecanediol is a key monomer in the synthesis of polyesters and

polyurethanes.[1] The long, flexible twelve-carbon chain imparts hydrophobicity, flexibility,

and lower melting points to the resulting polymers, making them suitable for applications

such as biodegradable materials for drug delivery and tissue engineering.

Drug Formulation: It is explored as a potential excipient in drug formulations to enhance the

solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).

[1] Its role as an emollient and stabilizer is also utilized in topical and transdermal drug

delivery systems.[1]

Cosmetic and Personal Care Formulations: In cosmetics, 1,12-dodecanediol functions as

an emollient, moisturizer, and stabilizer in creams and lotions, contributing to improved skin

hydration and texture.[1] Its low toxicity profile makes it suitable for products intended for

sensitive skin.

Surfactant Production: This diol is used in the synthesis of non-ionic surfactants, which are

crucial components in detergents and cleaning products.[1]
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Lubricants: 1,12-Dodecanediol is incorporated into lubricant formulations, where it provides

excellent viscosity and thermal stability.[1]

Experimental Workflow: Polyester Synthesis using
1,12-Dodecanediol
The following diagram illustrates a typical workflow for the synthesis of a polyester, such as

poly(dodecylene adipate), from 1,12-dodecanediol and a dicarboxylic acid via melt

polycondensation.

Reactant Preparation

Melt Polycondensation Purification Characterization

1,12-Dodecanediol

High-Temperature Reactor

Adipic Acid

Vacuum Application
Water Removal

Catalyst Addition (e.g., Ti(OBu)₄) Dissolution in Solvent (e.g., Chloroform)
Crude Polymer

Precipitation in Non-Solvent (e.g., Methanol) Vacuum Drying Polymer Analysis (GPC, NMR, DSC)
Purified Polyester

Click to download full resolution via product page

Caption: Workflow for polyester synthesis via melt polycondensation.

Safety and Handling
1,12-Dodecanediol is generally considered to be of low toxicity. According to available Safety

Data Sheets (SDS), it is not classified as a hazardous substance.[5] However, standard

laboratory safety practices should always be observed.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the compound.

Inhalation: Avoid breathing dust. Ensure adequate ventilation. If inhaled, move to fresh air.[5]

Skin Contact: Avoid contact with skin. In case of contact, wash off immediately with plenty of

water.[5]

Eye Contact: In case of contact with eyes, rinse immediately with plenty of water.[5]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[8] Keep

away from oxidizing agents.[7]

This technical guide provides a foundational understanding of 1,12-dodecanediol for

professionals in research and development. The provided data and protocols are intended to

facilitate its effective and safe use in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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